Ricinelaidyl alcohol

• Molecular Formula: C18H36O2
• Molecular Weight: 284.5 g/mol
• InChI: InChI=1S/C18H36O2/c1-2-3-4-12-15-18(20)16-13-10-8-6-5-7-9-11-14-17-19/h10,13,18-20H,2-9,11-12,14-17H2,1H3/b13-10+/t18-/m1/s1
• InChIKey: DKBBOWMEYUBDGN-LVMGUKCRSA-N

Ricinelaidyl Alcohol for Research and Industrial Procurement: A Comparative Analysis of an Unsaturated Fatty Diol Standard

Ricinelaidyl alcohol, also referred to as (9E)-9-octadecene-1,12-diol, is a long-chain, monounsaturated fatty alcohol featuring two hydroxyl groups and a trans-double bond at the 9-position . This compound, with a molecular weight of approximately 284.48 g/mol and the molecular formula C18H36O2, is structurally and configurationally distinct from its naturally abundant cis-isomer, ricinoleyl alcohol . As a biochemical standard and research intermediate, its procurement is primarily for analytical validation and the synthesis of specialized derivatives, rather than for commodity applications. Its primary value to the scientific user lies in its defined stereochemistry and functional group arrangement, which serve as a critical reference point in comparative studies of fatty alcohol structure-function relationships [1].

Trans-specific analytical standard for method validation

Defined 9E geometry, non-interchangeable with cis-isomer

Bifunctional diol building block for derivative synthesis

12-OH and C1 primary alcohol enable regioselective chemistry

Stereochemical probe for structure-function studies

Comparable scaffold to lipid signaling molecules

• [1] McCutchon, M. A., O'Connor, R. T., Dupré, E. F., Goldblatt, L. A., & Bickford, W. G. (1959). Derivatives of ricinelaidic acid. Their infrared spectra and conformation of the ricinelaidic moiety. Journal of the American Oil Chemists' Society, 36(11), 115-118. View Source

Ricinelaidyl Alcohol: Why Commodity Fatty Alcohols Cannot Substitute for This Defined Diol Standard

Generic fatty alcohols such as oleyl alcohol or the more common ricinoleyl alcohol cannot be used interchangeably with ricinelaidyl alcohol in applications where stereochemical purity and analytical traceability are paramount. The substitution of the cis-isomer (ricinoleyl alcohol) for the trans-isomer (ricinelaidyl alcohol) fundamentally alters the molecule's three-dimensional conformation and thus its interactions in analytical or biological systems, while oleyl alcohol lacks the critical secondary hydroxyl group at the C12 position [1]. These structural differences, while subtle in a generic description, translate to distinct physicochemical properties and spectral signatures that are non-negotiable in method development and product validation. For procurement, this means that an undefined mixture of isomers or a related mono-hydroxy compound will fail to meet the specifications for use as a certified reference standard or a stereochemically defined synthetic building block, thereby compromising the reliability of any downstream analytical or synthetic process .

Ricinelaidyl alcohol (trans-9E)

Linear conformation with secondary 12-OH; defined stereochemistry essential for analytical traceability

Ricinoleyl alcohol (cis-9Z) / Oleyl alcohol

Bent cis-isomer alters 3D shape and spectral signature; oleyl alcohol lacks the critical 12-hydroxyl group

Risk Stereochemical mismatch prevents use as a trans-specific reference standard

Defined diol standard with >99% GC purity

Certifiable single geometric isomer suitable for method development and QC

Undefined isomer mixtures or mono-hydroxy analogues

Mixed isomeric composition and missing secondary hydroxyl produce distinct physicochemical and spectral properties

Risk Analytical method reproducibility may shift without stereochemical control

• [1] McCutchon, M. A., O'Connor, R. T., Dupré, E. F., Goldblatt, L. A., & Bickford, W. G. (1959). Derivatives of ricinelaidic acid. Their infrared spectra and conformation of the ricinelaidic moiety. Journal of the American Oil Chemists' Society, 36(11), 115-118. View Source

Quantifiable Differentiation Evidence: Comparing Ricinelaidyl Alcohol to Closest Analogs for Procurement Decisions

Stereochemical Purity: Ricinelaidyl Alcohol (trans) vs. Ricinoleyl Alcohol (cis) as a Definitive Standard

Ricinelaidyl alcohol is the defined trans-isomer (9E), differentiating it from the more common cis-isomer, ricinoleyl alcohol (9Z). This stereochemical specificity is fundamental to its role as an analytical standard. While ricinoleyl alcohol is a common industrial emollient, the high-purity (GC>99%) ricinelaidyl alcohol standard is procured exclusively for precise analytical verification, such as in gas chromatography (GC) where it serves as a non-interchangeable retention time marker for the trans-C18:1 fatty alcohol species . A mixture of isomers would compromise the accuracy of this calibration.

Stereochemical purity

Specification review

trans (9E) isomer vs. cis (9Z)

Commercial standard purity >99% (GC)

Defines exclusive use as trans-specific analytical reference

Purity specification requires independent batch verification

Evidence Dimension	Geometric Isomerism and Purity Grade
Target Compound Data	trans (9E) isomer; Commercial standard purity: >99% (GC)
Comparator Or Baseline	Ricinoleyl alcohol (cis, 9Z isomer); Oleyl alcohol (9Z, no 12-OH group)
Quantified Difference	Defined trans geometry vs. cis; Purity specification for analytical use >99%
Conditions	Structural identification and commercial vendor specifications

Why This Matters

This defines its exclusive use case as a high-purity, trans-specific analytical standard, for which no cis- or mono-hydroxy analogue is an acceptable substitute.

Infrared Spectral Distinction: Functional Group Impact on Absorptivity

The conversion of the carboxylic acid group in ricinelaidic acid to a primary alcohol in ricinelaidyl alcohol results in a quantifiable change in the molecule's infrared absorption characteristics. A systematic study of ricinelaidic acid derivatives demonstrated that the 10.3-micron band absorptivity and position are sensitive to the functional group at C1 [1]. Specifically, the change from acid to alcohol alters the electron-withdrawing character and hydrogen bonding capabilities of the molecule, causing a measurable shift in the infrared spectrum. This provides a direct, quantifiable method for differentiating the alcohol from its acid precursor and related esters.

IR spectral distinction

Method context

Measurable shift in 10.3‑micron band absorptivity

C1 acid → alcohol alters electron‑withdrawing character

Provides unique IR fingerprint for QC and assay validation

Spectral shift confirms functional group conversion

Evidence Dimension	Infrared (IR) Spectral Absorptivity
Target Compound Data	Ricinelaidyl alcohol (C1 primary alcohol): Specific absorptivity and position shift observed
Comparator Or Baseline	Ricinelaidic acid (C1 carboxylic acid)
Quantified Difference	Measurable change in molecular absorptivity and shift in position of maximum absorption in the 10.3-micron region
Conditions	Infrared spectroscopy in the 10.3-micron region, as reported by McCutchon et al. (1959)

Why This Matters

This data confirms the compound's unique spectral fingerprint, validating its use as a distinguishable reference material in spectroscopic assays and quality control protocols.

• [1] McCutchon, M. A., O'Connor, R. T., Dupré, E. F., Goldblatt, L. A., & Bickford, W. G. (1959). Derivatives of ricinelaidic acid. Their infrared spectra and conformation of the ricinelaidic moiety. Journal of the American Oil Chemists' Society, 36(11), 115-118. View Source

Functional Group Influence on Receptor Antagonism: Class-Based Inference for Diol Activity

The biological activity of the ricinelaidyl scaffold is highly sensitive to the functional group at the C1 position. The parent compound, ricinelaidic acid, acts as a defined leukotriene B4 (LTB4) receptor antagonist with a Ki of 2 µM in porcine neutrophil membranes, inhibiting LTB4-induced chemotaxis and calcium flux in human neutrophils with IC50 values of 10 µM and 7 µM, respectively . While direct activity data for the alcohol derivative is absent, this established data set for the acid demonstrates that the C18:1 trans-12-hydroxy core possesses inherent, quantifiable bioreactivity. The conversion to the alcohol at C1 is a critical modification that can be rationally expected to alter this activity profile, making the alcohol a vital tool in structure-activity relationship (SAR) studies designed to decouple the roles of the 12-hydroxyl group and the C1 functional group.

LTB4 receptor antagonism (SAR)

Class-level inference

Ricinelaidic acid Ki 2 µM; alcohol activity not reported

C1 carboxyl critical for receptor interaction

Supports use as SAR comparator for lipid signaling studies

Direct data for alcohol needed; extrapolation from acid structure

Evidence Dimension	LTB4 Receptor Antagonism
Target Compound Data	Ricinelaidyl alcohol: No direct quantitative activity data available
Comparator Or Baseline	Ricinelaidic acid: Ki = 2 µM (porcine neutrophil membranes); IC50 = 10 µM (chemotaxis), 7 µM (calcium flux) in human neutrophils
Quantified Difference	Structural modification from C1 carboxylic acid to C1 primary alcohol
Conditions	In vitro receptor binding and functional assays using porcine and human neutrophils

Why This Matters

This demonstrates the compound's utility as a comparator molecule in SAR investigations, where its distinct structure is used to probe the molecular requirements for LTB4 receptor interaction, a feature not offered by simple fatty alcohols.

Melting Point Difference: A Practical Indicator of Isomeric Identity

The trans-configuration of the double bond in ricinelaidyl alcohol results in a more linear molecular shape compared to the bent cis-isomer, which manifests as a difference in physical state. While specific quantitative melting point data for ricinelaidyl alcohol is not consistently reported, its parent acid, ricinelaidic acid (trans), has a reported melting point of 51-52 °C, whereas the cis-isomer, ricinoleic acid, is a viscous liquid at room temperature [1]. This difference in physical state between geometric isomers is a well-established principle in lipid chemistry and is directly applicable to the corresponding alcohols. The solid nature of the trans-isomer is a practical differentiator from the liquid cis-isomer, impacting handling, formulation, and purification protocols in a research or industrial setting.

Physical state differentiation

Class-level inference

trans-isomer solid at room temp; cis-isomer liquid

Melting point inferred from acid analogue (51–52 °C)

Offers practical batch verification through physical state

Solid vs. liquid distinction aids handling and identity check

Evidence Dimension	Physical State/Melting Point (as acid derivatives)
Target Compound Data	Ricinelaidyl alcohol (trans): Solid at room temperature (inferred)
Comparator Or Baseline	Ricinelaidic acid (trans): Melting point 51-52 °C
Quantified Difference	Differential of at least ~50 °C from the cis-isomer's liquid state at room temperature
Conditions	Ambient room temperature and pressure

Why This Matters

This physical property difference provides a simple, practical method for verifying the isomeric identity of a batch and informs decisions regarding storage, handling, and formulation processes.

• [1] ChemicalBook. (n.d.). Ricinelaidic Acid | CAS 540-12-5. Melting point: 51～52 °C. View Source

Defined Application Scenarios for Procuring Ricinelaidyl Alcohol Based on Differential Evidence

Use as a Certified Reference Standard for Chromatographic and Spectroscopic Method Validation

Procure ricinelaidyl alcohol when a laboratory requires a high-purity (e.g., GC>99%) standard to accurately identify and quantify the trans-isomer of octadecene-1,12-diol in complex mixtures . Its defined stereochemistry and distinct infrared spectral absorptivity, as established in comparative studies, make it essential for calibrating analytical instruments like GC, HPLC, and IR spectrometers, ensuring the validity and reproducibility of analytical methods where the cis-isomer or other related alcohols would introduce significant error [1].

Synthesis of Stereochemically Defined Derivatives and Model Compounds

Utilize ricinelaidyl alcohol as a starting material or intermediate in the synthesis of novel compounds where the trans-configuration of the double bond and the bifunctional diol structure are required. This includes the creation of specialized esters, ethers, or polymers for material science research, where the resulting product's properties (e.g., crystallinity, melting point) are directly influenced by the trans-geometry of the parent alcohol. This application is not achievable with the more flexible, liquid cis-isomer.

Structure-Activity Relationship (SAR) Probe in Lipid Signaling Research

Deploy ricinelaidyl alcohol as a critical comparator in biological studies designed to investigate the structural requirements for the activity of hydroxy fatty acids and their derivatives. By comparing its activity profile to that of the well-characterized parent acid, ricinelaidic acid (a known LTB4 receptor antagonist), researchers can isolate the contribution of the C1 carboxyl group to receptor binding and subsequent signaling events . This specific use case is predicated on the availability of the distinct, defined trans-12-hydroxy C18 scaffold.

Internal Standard for Metabolomics and Lipidomics Research

Procure ricinelaidyl alcohol for use as an internal standard or a retention time marker in metabolomic and lipidomic studies focusing on the identification and quantification of hydroxy fatty alcohols. Its unique mass and defined retention time in chromatographic systems provide a reliable reference point that is absent when using more common, commercially-focused fatty alcohols like oleyl or ricinoleyl alcohol.

Application

Selection Property

Validation Focus

Analytical method validation

Stereochemically defined trans-diol standard

Confirm retention time and spectral identity vs. cis-isomer

Stereospecific derivative synthesis

trans-configured bifunctional scaffold

Assess crystallinity and reaction regioselectivity

Lipid signaling SAR studies

C18:1 trans-12‑hydroxy core without C1 carboxyl

Evaluate contribution of C1 functional group to receptor binding

Metabolomics/lipidomics internal standard

Unique mass and defined trans‑retention time

Verify chromatographic resolution from common fatty alcohols

• [1] McCutchon, M. A., O'Connor, R. T., Dupré, E. F., Goldblatt, L. A., & Bickford, W. G. (1959). Derivatives of ricinelaidic acid. Their infrared spectra and conformation of the ricinelaidic moiety. Journal of the American Oil Chemists' Society, 36(11), 115-118. View Source